Cas no 2227908-64-5 (methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227908-64-5
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6429607
• PubChem ID: 165680504
• Update Time: 2025-05-19

methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate
• EN300-1798497
• 2227908-64-5

• Inchi： 1S/C11H13FO3/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m1/s1
• InChI Key： FNZYOUBHNTXDAW-SNVBAGLBSA-N
• SMILES： FC1=C(C)C=CC(=C1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(3-Fluoro-4-Methylphenyl)-3-Hydroxypropanoate (CAS No. 2227908-64-5)

Methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2227908-64-5) is a chiral ester compound with significant applications in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a fluoro and methyl substituent on the aromatic ring, along with a hydroxypropanoate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, asymmetric synthesis, and medicinal chemistry.

The compound's CAS number 2227908-64-5 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its chiral center at the 3-position introduces stereoselectivity, which is highly sought after in the synthesis of enantiomerically pure pharmaceuticals. Recent trends in green chemistry and sustainable synthesis have also spotlighted derivatives like this, as they often reduce waste and improve efficiency in multi-step reactions.

In the context of user search trends, queries such as "methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate uses" and "CAS 2227908-64-5 suppliers" reflect growing commercial interest. Additionally, questions like "how to synthesize fluorinated hydroxy esters" or "applications of chiral esters in medicine" align with academic and industrial research priorities. This compound's relevance extends to AI-driven drug design, where computational tools predict its utility in targeted therapies.

From a technical perspective, the 3-fluoro-4-methylphenyl group enhances the compound's lipophilicity, potentially improving membrane permeability in drug candidates. The hydroxypropanoate segment offers a handle for further functionalization, enabling the creation of prodrugs or bioconjugates. Such features are pivotal in addressing current challenges in bioavailability and metabolic stability—topics frequently debated in pharmaceutical forums.

Quality control of methyl (3R)-3-(3-fluoro-4-methylphenyl)-3-hydroxypropanoate relies on advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. Suppliers often highlight its high purity grades (>98%) to meet the demands of preclinical studies. The compound's stability under various storage conditions is another frequently searched topic, particularly for labs focusing on long-term stability studies.

In summary, CAS No. 2227908-64-5 represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its alignment with hot topics like precision medicine and sustainable synthesis ensures continued relevance in scientific and commercial spheres.